Alpha-fetoprotein (364-373)
Description
Alpha-fetoprotein
Scientific Research Applications
1. Biomarker in Diagnosing and Monitoring Cancer
Alpha-fetoprotein (AFP) serves as a significant biomarker in the diagnosis and monitoring of various cancers, notably pediatric malignant germ-cell tumors (GCTs) and hepatocellular carcinoma (HCC). Its levels in serum and cerebrospinal fluid are indicative of disease presence and progression. For example, in pediatric malignant GCTs, AFP, along with microRNAs from the miR–371–373 and miR–302/367 clusters, demonstrates elevated serum levels at diagnosis, aiding in early detection and monitoring of these cancers (Murray et al., 2015).
2. Role in Prognosis of Small Hepatocellular Carcinoma
Studies have evaluated the prognostic usefulness of serum AFP in patients with well-compensated cirrhosis and small HCC. These studies conclude that AFP levels do not significantly affect patient survival, suggesting its limited prognostic value in such cases (Giannini et al., 2012).
3. Development of AFP-Based Biosensors
AFP's role as a major biomarker for liver carcinomas has led to the development of optical and electrochemical biosensors for its detection. These biosensors use surface modification, nanofabrication, and bio-functionalization techniques for sensitive and accurate AFP measurement, though challenges remain for their clinical application (Mohammadinejad et al., 2020).
4. AFP in Immunotherapy and Cancer Treatment
Alpha-fetoprotein has potential applications in immunotherapy and cancer treatment. It can shuttle drugs into AFP receptor-positive cells, including myeloid-derived suppressor and cancer cells. This property enables targeted delivery of drugs and toxins, potentially unleashing the immune system against cancer cells (Pak, 2018).
5. AFP in Molecular Therapy of Hepatocellular Carcinoma
AFP also finds application in molecular therapy of hepatocellular carcinoma. Its role as a molecular marker in clinical diagnosis and prognosis, combined with its physiological functions, makes it a significant target in therapeutic strategies (Yang & Zhang, 2011).
properties
sequence |
QLAVSVILRV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Alpha-fetoprotein (364-373) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
